N-[(2-methylphenyl)methyl]cyclopentanecarboxamide

• IUPAC Name: N-[(2-methylphenyl)methyl]cyclopentanecarboxamide
• InChI: InChI=1S/C14H19NO/c1-11-6-2-3-9-13(11)10-15-14(16)12-7-4-5-8-12/h2-3,6,9,12H,4-5,7-8,10H2,1H3,(H,15,16)
• InChI Key: CLCFVDKMUWDHEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)C2CCCC2
• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol

Description

N-[(2-methylphenyl)methyl]cyclopentanecarboxamide, also known as LY2979165, is a novel compound that has been developed for scientific research purposes. This compound belongs to the class of cyclopentane carboxamides and has been found to have potential applications in various fields of research.

Mechanism of Action

The mechanism of action of N-[(2-methylphenyl)methyl]cyclopentanecarboxamide is not fully understood. However, it has been found to have a modulatory effect on the dopamine system, which is involved in various physiological and behavioral functions such as reward, motivation, and movement control.
Biochemical and Physiological Effects:
N-[(2-methylphenyl)methyl]cyclopentanecarboxamide has been found to have various biochemical and physiological effects. It has been found to increase the levels of dopamine in the brain, which may contribute to its potential therapeutic effects. It has also been found to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[(2-methylphenyl)methyl]cyclopentanecarboxamide is its potential use as a research tool for studying the dopamine system. It has also been found to have potential therapeutic applications in various diseases. However, one of the limitations of this compound is its limited solubility, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on N-[(2-methylphenyl)methyl]cyclopentanecarboxamide. One of the potential directions is the development of more potent and selective compounds that target the dopamine system. Another potential direction is the investigation of the potential use of this compound in the treatment of other diseases such as addiction and schizophrenia. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic effects.

Synthesis Methods

The synthesis of N-[(2-methylphenyl)methyl]cyclopentanecarboxamide involves a multistep process. The starting material for the synthesis is 2-methylbenzylamine, which is reacted with cyclopentanone in the presence of an acid catalyst to form the intermediate product. This intermediate is then treated with various reagents to yield the final product, N-[(2-methylphenyl)methyl]cyclopentanecarboxamide.

Scientific Research Applications

N-[(2-methylphenyl)methyl]cyclopentanecarboxamide has been found to have potential applications in various fields of scientific research. It has been studied for its potential use in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and depression. It has also been studied for its potential use in the field of neuroscience, where it has been found to have a modulatory effect on the dopamine system.